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Compound of Interest

Compound Name: 4-lodopyrazole

cat. No.: B032481

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4-iodopyrazole (CAS No. 3469-69-0), a
versatile heterocyclic intermediate crucial in medicinal chemistry and materials science. We will
delve into its chemical and physical properties, detailed synthesis protocols, reactivity, and
significant applications, with a focus on its role in the development of targeted therapeutics.

Core Properties of 4-lodopyrazole

4-lodopyrazole is a five-membered heterocyclic compound distinguished by a pyrazole ring
substituted with an iodine atom at the 4-position.[1] This iodine atom significantly enhances the
molecule's reactivity, making it a valuable precursor for creating more complex, biologically
active molecules.[2] It typically appears as an off-white or grayish-brown crystalline powder.[3]

Physicochemical and Spectroscopic Data

The fundamental properties of 4-iodopyrazole are summarized in the table below, providing a
quick reference for researchers.
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Property Value Reference(s)

CAS Number 3469-69-0

Molecular Formula CsHslN2

Molecular Weight 193.97 g/mol

Appearance Off-whij[e to grayish brown
crystalline powder

Melting Point 108-110 °C

Boiling Point 291.9 + 13.0 °C (Predicted)

Density 2.335 + 0.06 g/cm3 (Predicted)

Water Solubility Soluble

LogP 1.7

pKa 12.99 £ 0.50 (Predicted)

inChi INChl=1S/C3H3IN2/c4-3-1-5-6-
2-3/h1-2H,(H,5,6)

SMILES C1=C(C=NN1)I

Spectral Data Summary

Spectroscopic data is critical for the identification and characterization of 4-iodopyrazole. Key
spectral information is available across various techniques.
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Spectrum Type

Availability and Notes

Reference(s)

1H NMR

Spectra are publicly available.

13C NMR

Spectra are available, with a
known literature reference for
chemical shifts in DMSO-d6.

Mass Spec (GC-MS)

GC-MS data is available for

review.

Infrared (IR)

FTIR spectra have been

recorded.

Raman

Raman spectral data is

available.

Synthesis and Reactivity

The synthesis of 4-iodopyrazole is well-documented, providing accessible routes for its

preparation in a laboratory setting. Its reactivity is dominated by the carbon-iodine bond, which

serves as a handle for a variety of cross-coupling reactions.

Experimental Protocol: Synthesis of 4-lodopyrazole

A common and effective method for the synthesis of 4-iodopyrazole involves the direct

iodination of pyrazole. The following protocol is adapted from established procedures.

Materials:

Pyrazole (1.0 equiv)

lodine (I2) (0.5 equiv)

Deionized Water (H20)

Potassium Carbonate (K2COs) (1.0 equiv)

30% Hydrogen Peroxide (H202)
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o Three-necked flask, constant pressure dropping funnel, magnetic stirrer, oil bath, ice bath,
filtration apparatus.

Procedure:

e Dissolve pyrazole (e.g., 6.81 g, 0.10 mol) and iodine (e.g., 12.7 g, 0.05 mol) in H20 (e.g., 50
mL) in a three-necked flask at room temperature. Stir the mixture for approximately 1-2
hours. The solution will appear brown.

e Add K2COs (e.g., 13.82 g, 0.10 mol) to the reaction mixture in portions and continue stirring
for another 1-2 hours.

e Using a constant pressure dropping funnel, add 30% H20: solution (e.g., 20 mL) dropwise to
the mixture. Continue to stir for 1-2 hours. The solution will turn brownish-yellow.

e Heat the reaction mixture in an oil bath at 120-140 °C until all solids have dissolved.
» Pour the hot reaction mixture into ice water (e.g., 150 mL) to precipitate the product.

o Collect the white solid by vacuum filtration and wash it several times with cold deionized
water.

e Dry the product to obtain 4-iodopyrazole. A typical yield for this procedure is around 86-
87%.

Workflow for Synthesis and Subsequent Reactions

The general workflow from the starting material, pyrazole, to functionalized derivatives is
illustrated below. This highlights the utility of 4-iodopyrazole as a key intermediate.
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Synthesis and Functionalization of 4-lodopyrazole.

Key Chemical Reactions

4-lodopyrazole is a versatile substrate for numerous metal-catalyzed cross-coupling reactions,
which are fundamental to modern synthetic organic chemistry.

e Suzuki-Miyaura Coupling: This palladium-catalyzed reaction is used to form carbon-carbon
bonds between 4-iodopyrazole and various boronic acids or esters. This allows for the
introduction of aryl, heteroaryl, and vinyl substituents. A typical catalyst system might involve
Pd(OACc)z with a suitable ligand like SPhos.

e Sonogashira Coupling: This reaction forms a carbon-carbon bond between 4-iodopyrazole
and a terminal alkyne, utilizing a palladium catalyst and a copper(l) co-catalyst. It is a highly
efficient method for introducing alkynyl moieties onto the pyrazole ring.

o Copper-Catalyzed Coupling: 4-lodopyrazole can also undergo copper-catalyzed coupling
reactions, for example, with alcohols to form 4-alkoxypyrazoles.

Applications in Drug Discovery and Agrochemicals
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The pyrazole scaffold is a privileged structure in medicinal chemistry, and 4-iodopyrazole
serves as a critical entry point for creating novel derivatives with significant biological activity.

Pharmaceutical Development

4-lodopyrazole is a key intermediate in the synthesis of pharmaceuticals, particularly in the
development of anti-inflammatory and anti-cancer agents. Its most notable application is in the
synthesis of c-Met inhibitors. The c-Met receptor tyrosine kinase is a well-validated target in
oncology, and its dysregulation is implicated in tumor growth, invasion, and metastasis.

The c-Met Signaling Pathway

The hepatocyte growth factor (HGF)/c-Met signaling pathway plays a crucial role in cell
proliferation, motility, and survival. Aberrant activation of this pathway is a driver in many
human cancers. Small molecule inhibitors, often synthesized using 4-iodopyrazole derivatives,
are designed to block the kinase activity of c-Met, thereby inhibiting downstream signaling.
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The c-Met Signaling Pathway and Point of Inhibition.
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Agrochemical Applications

Beyond pharmaceuticals, 4-iodopyrazole is utilized in the agrochemical industry. It serves as a
building block in the formulation of pesticides, herbicides, and fungicides, contributing to
effective crop protection solutions. The pyrazole core is a common feature in many
commercially successful agrochemicals.

Safety and Handling

4-lodopyrazole is classified as hazardous and requires careful handling in a laboratory
environment.

Hazard Identification

e GHS Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H335 (May cause respiratory irritation).

 Signal Word: Warning.

e Hazard Class: Irritant.

Recommended Safety Precautions

Personal Protective Equipment (PPE): Wear protective gloves, safety goggles (eyeshields),
and a dust mask (e.g., N95 type).

» Handling: Avoid contact with skin, eyes, and clothing. Prevent dust formation and inhalation.
Do not eat, drink, or smoke when using this product.

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Store in a
dark place as the compound can be light-sensitive. Keep away from strong oxidizing agents.

o First Aid: In case of contact with eyes, rinse immediately with plenty of water for at least 15
minutes. If on skin, wash off immediately with plenty of water. If swallowed, do NOT induce
vomiting and call a physician or poison control center. If inhaled and breathing is difficult,
provide artificial respiration and seek medical attention.
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This technical guide provides a foundational understanding of 4-iodopyrazole for researchers
and developers. Its versatile reactivity and established role as a key synthetic intermediate
ensure its continued importance in the advancement of chemical synthesis, drug discovery, and
materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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